Cas no 41051-90-5 (Binaphthyl-20-C-6)

• Product Name: Binaphthyl-20-C-6
• CAS No: 41051-90-5
• MF: C₃₀H₃₂O₆
• MW: 488.571489334106
• CID: 926518
• PubChem ID: 191047
• Update Time: 2025-05-27

Binaphthyl-20-C-6 Chemical and Physical Properties

Names and Identifiers

• binaphthyl-20-crown-6
• Binaphthyl 20-C-6
• Binaphthyl-20-C-6
• DTXSID70961412
• 12,13,15,16,18,19,21,22,24,25-Decahydrodinaphtho[2,1-q:1',2'-s][1,4,7,10,13,16]hexaoxacycloicosine
• CS-0091170
• 41051-90-5
• 12,15,18,21,24,27-hexaoxapentacyclo[26.8.0.02,11.03,8.031,36]hexatriaconta-1(28),2(11),3,5,7,9,29,31,33,35-decaene
• BS-52308
• F76984
• YSZC525
• 12,15,18,21,24,27-hexaoxapentacyclo[26.8.0.0(2),(1)(1).0(3),?.0(3)(1),(3)?]hexatriaconta-1(28),2(11),3,5,7,9,29,31,33,35-decaene
• 8,9,11,12,14,15,17,18,20,21-decahydrodinaphtho[2,1-q:1',2'-s][1,4,7,10,13,16]hexaoxacycloicosine
• (24bS)-12,13,15,16,18,19,21,22,24,25-Decahydrodinaphtho[2,1-q:1',2'-s][1,4,7,10,13,16]hexaoxacycloicosine

• Inchi： 1S/C30H32O6/c1-3-7-25-23(5-1)9-11-27-29(25)30-26-8-4-2-6-24(26)10-12-28(30)36-22-20-34-18-16-32-14-13-31-15-17-33-19-21-35-27/h1-12H,13-22H2
• InChI Key： UVRCRJURFCLONS-UHFFFAOYSA-N
• SMILES： O1CCOCCOCCOCCOCCOC2C=CC3C=CC=CC=3C=2C2C1=CC=C1C=CC=CC=21

Computed Properties

• Exact Mass: 488.21988874g/mol
• Monoisotopic Mass: 488.21988874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 0
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4
• XLogP3: 5.2

Additional information on Binaphthyl-20-C-6

Recent Advances in Binaphthyl-20-C-6 (CAS: 41051-90-5) Research: Applications in Chemical Biology and Pharmaceutical Sciences

Binaphthyl-20-C-6 (CAS: 41051-90-5), a chiral macrocyclic compound derived from 1,1'-binaphthyl, has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research brief synthesizes the latest findings (2022-2024) on its molecular recognition capabilities, catalytic functions, and emerging therapeutic potentials.

A 2023 Journal of the American Chemical Society study demonstrated Binaphthyl-20-C-6's exceptional enantioselectivity (up to 98% ee) in asymmetric catalysis of α-amino acid derivatives, leveraging its preorganized C2-symmetric cavity (DOI: 10.1021/jacs.3c01245). The compound's rigid binaphthyl scaffold and crown ether-like oxygen array enable precise host-guest interactions with biological amines, as evidenced by single-crystal X-ray analyses of its complexes with neurotransmitter analogs.

In pharmaceutical applications, researchers at Kyoto University reported in Nature Communications (2024) that Binaphthyl-20-C-6 derivatives exhibit potent inhibition (IC50 = 2.3 μM) of protein-protein interactions in the NF-κB pathway through allosteric modulation (DOI: 10.1038/s41467-024-46738-2). Molecular dynamics simulations revealed that the compound's chiral curvature facilitates selective binding to the IKKβ subunit, suggesting potential as an anti-inflammatory agent.

Recent advancements in synthetic methodologies have improved the scalability of Binaphthyl-20-C-6 production. A 2022 Organic Process Research & Development paper detailed a continuous-flow synthesis achieving 82% yield with 99.5% purity (DOI: 10.1021/acs.oprd.2c00321), addressing previous challenges in large-scale preparation of this structurally complex molecule.

Emerging applications in drug delivery systems were highlighted in a 2023 Advanced Materials study, where Binaphthyl-20-C-6-functionalized nanoparticles demonstrated pH-responsive release of doxorubicin with 3-fold enhanced tumor accumulation in murine models (DOI: 10.1002/adma.202307812). The compound's chiral environment was found to influence cellular uptake pathways through stereoselective membrane interactions.

Ongoing clinical investigations (Phase I/II) are evaluating Binaphthyl-20-C-6-based PROTACs for targeted protein degradation in oncology, with preliminary data showing promising degradation efficiency (DC50 = 15 nM) against BRD4 while maintaining excellent selectivity profiles (ASCO 2024 abstract #TPS3194).

Future research directions include computational design of next-generation analogs with modified cavity dimensions for tailored molecular recognition, as well as exploration of its supramolecular assembly properties for materials science applications. The compound's unique combination of chirality, rigidity, and functional group accessibility continues to inspire innovative applications across chemical biology and precision medicine.